Cas no 7418-64-6 (4-methoxy-3-Pyridinecarboxamide)

• Product Name: 4-methoxy-3-Pyridinecarboxamide
• CAS No: 7418-64-6
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1039488
• PubChem ID: 254251
• Update Time: 2025-06-08

4-methoxy-3-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-Pyridinecarboxamide
• 4-Methoxynicotimide
• 4-METHOXYNICOTINAMIDE
• 4-methoxypyridine-3-carboxamide
• 3-carbamoyl-4-methoxypyridine
• 4-Methoxy-3-carbamoyl-pyridin
• 4-Methoxy-nicotinamid
• 4-methoxy-nicotinamide
• 4-Methoxy-nicotinsaeureamid
• AC1L5PUI
• ANW-70970
• CTK5D9491
• NSC78318
• SureCN3966553
• SCHEMBL3966553
• DTXSID60291811
• NSC 78318
• NSC-78318
• SB52744
• CHEMBL5219441
• E86058
• 7418-64-6
• MFCD18802603
• DB-340340

• Inchi： 1S/C7H8N2O2/c1-11-6-2-3-9-4-5(6)7(8)10/h2-4H,1H3,(H2,8,10)
• InChI Key： NXQLBCIJYNCZKC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=CC=1C(N)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.213
• Boiling Point: 323.5°C at 760 mmHg
• Flash Point: 149.5°C
• Refractive Index: 1.55
• PSA: 65.21
• LogP: 0.88940

Additional information on 4-methoxy-3-Pyridinecarboxamide

4-Methoxy-3-Pyridinecarboxamide (CAS No. 7418-64-6): An Overview of Its Structure, Properties, and Applications

4-Methoxy-3-Pyridinecarboxamide (CAS No. 7418-64-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as nicotinamide 4-methoxy, is a derivative of pyridine and possesses a unique combination of structural features that contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-methoxy-3-pyridinecarboxamide consists of a pyridine ring with a methoxy group at the 4-position and an amide group at the 3-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its use in various chemical and biological processes.

In recent years, extensive research has been conducted to explore the potential applications of 4-methoxy-3-pyridinecarboxamide in medicinal chemistry. One of the key areas of interest is its role as a ligand in drug discovery and development. The compound's ability to interact with specific biological targets, such as enzymes and receptors, makes it a valuable tool for understanding molecular mechanisms and developing new therapeutic agents.

Studies have shown that 4-methoxy-3-pyridinecarboxamide exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines and reduce the levels of reactive oxygen species (ROS) in cellular models. These findings suggest that 4-methoxy-3-pyridinecarboxamide could be a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress.

Beyond its anti-inflammatory and antioxidant activities, 4-methoxy-3-pyridinecarboxamide has also been investigated for its potential neuroprotective effects. Research has demonstrated that the compound can protect neurons from damage caused by various insults, such as ischemia and neurotoxic agents. This neuroprotective activity is thought to be mediated by its ability to modulate ion channels, inhibit apoptosis, and enhance neurotrophic factor expression. These findings open up new avenues for the development of neuroprotective drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, 4-methoxy-3-pyridinecarboxamide has found use in analytical chemistry as a chromatographic reagent. Its unique chemical properties make it suitable for various separation techniques, including high-performance liquid chromatography (HPLC) and gas chromatography (GC). The compound's ability to form stable complexes with metal ions also makes it useful in metal ion detection and quantification methods.

The synthesis of 4-methoxy-3-pyridinecarboxamide can be achieved through several routes, depending on the desired scale and purity requirements. One common method involves the reaction of 4-methoxypyridine with an appropriate carboxylic acid or acid chloride in the presence of a coupling reagent. This approach allows for efficient production of the compound with high yields and purity.

In conclusion, 4-methoxy-3-pyridinecarboxamide (CAS No. 7418-64-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique chemical structure and biological activities make it a valuable tool for advancing our understanding of molecular mechanisms and developing new therapeutic strategies. Ongoing research continues to uncover new insights into the potential uses of this compound, further solidifying its importance in the scientific community.